Cas no 1268520-51-9 (tert-butyl N-[(1S,3R)-3-(butylamino)cyclohexyl]carbamate)
1268520-51-9 structure
Product Name:tert-butyl N-[(1S,3R)-3-(butylamino)cyclohexyl]carbamate
CAS No:1268520-51-9
MF:C15H30N2O2
MW:270.410904407501
CID:2132961
PubChem ID:53302081
Update Time:2025-04-21
tert-butyl N-[(1S,3R)-3-(butylamino)cyclohexyl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-[(1S,3R)-3-(butylamino)cyclohexyl]carbamate
- 1268520-51-9
- AKOS015897697
-
- Inchi: 1S/C15H30N2O2/c1-5-6-10-16-12-8-7-9-13(11-12)17-14(18)19-15(2,3)4/h12-13,16H,5-11H2,1-4H3,(H,17,18)/t12-,13+/m1/s1
- InChI Key: FGEIKCBGNLWINY-OLZOCXBDSA-N
- SMILES: O(C(C)(C)C)C(N[C@H]1CCC[C@H](C1)NCCCC)=O
Computed Properties
- Exact Mass: 270.230728204Da
- Monoisotopic Mass: 270.230728204Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 50.4Ų
tert-butyl N-[(1S,3R)-3-(butylamino)cyclohexyl]carbamate Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
1268520-51-9 (tert-butyl N-[(1S,3R)-3-(butylamino)cyclohexyl]carbamate) Related Products
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